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Compound of Interest

Compound Name: 4-Nitrophenyl isothiocyanate

Cat. No.: B147366 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of reactive chemical compounds like 4-Nitrophenyl isothiocyanate are of paramount

importance. Adherence to proper disposal protocols is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. This guide provides

essential safety and logistical information for the responsible management of 4-Nitrophenyl
isothiocyanate waste.

Immediate Safety and Hazard Information

4-Nitrophenyl isothiocyanate is a hazardous chemical requiring careful handling throughout

its lifecycle, from use to disposal. It is classified as acutely toxic if swallowed, in contact with

skin, or if inhaled.[1][2] It causes skin and serious eye irritation and may cause allergic skin and

respiratory reactions.[1][3] Therefore, all disposal procedures must be conducted with strict

adherence to safety protocols.

Personal Protective Equipment (PPE)
When handling 4-Nitrophenyl isothiocyanate, always wear appropriate PPE, including:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves.[1]
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Skin and Body Protection: A lab coat and other protective clothing to prevent skin exposure.

[1]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or other symptoms are experienced.[1]

All handling and disposal preparation should be performed in a well-ventilated area, preferably

a chemical fume hood.[3]

Quantitative Data Summary
The following table summarizes key quantitative and safety data for 4-Nitrophenyl
isothiocyanate.

Property Value

CAS Number 2131-61-5[1]

Molecular Formula C₇H₄N₂O₂S[2]

Molecular Weight 180.18 g/mol [4]

Melting Point 110-112 °C[4]

Boiling Point 137-138 °C at 11 mmHg[4]

UN Number UN2811[1]

Hazard Class 6.1 (Toxic solid)[1]

Packing Group III[1]

Step-by-Step Disposal Protocol
The proper disposal of 4-Nitrophenyl isothiocyanate involves treating it as hazardous waste.

Never dispose of 4-Nitrophenyl isothiocyanate down the drain or in regular trash.[5]

Preparation and Segregation
Original Container: Whenever possible, leave the 4-Nitrophenyl isothiocyanate waste in its

original container.[5] This ensures it is clearly labeled with all relevant hazard information.
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No Mixing: Do not mix 4-Nitrophenyl isothiocyanate waste with other chemical waste

streams, especially with incompatible materials.[5]

Incompatible Materials: Avoid contact with oxidizing agents, strong bases, acids, amines,

and alcohols.[6]

Waste Collection and Storage
Container: Use a designated, leak-proof, and chemically compatible container for 4-
Nitrophenyl isothiocyanate waste.

Labeling: If transferring to a new waste container, ensure it is properly labeled with the

chemical name ("4-Nitrophenyl isothiocyanate"), the appropriate hazard pictograms (e.g.,

skull and crossbones, exclamation mark), and the date.

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated area

away from incompatible substances.[3]

Final Disposal
Hazardous Waste Contractor: The disposal of 4-Nitrophenyl isothiocyanate must be

handled by a licensed hazardous waste disposal company.[5] Your institution's

Environmental Health and Safety (EHS) office will have established procedures for the

collection and disposal of chemical waste.

Regulatory Compliance: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste and must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification.[1]

Experimental Protocol: Neutralization (for
consideration by trained personnel only)
While direct disposal through a licensed contractor is the recommended and safest method,

neutralization to a less hazardous compound can be an alternative for laboratories equipped to

handle such procedures. Isothiocyanates can be reacted with an amine to form a more stable

thiourea derivative. This procedure should only be performed by trained personnel in a

chemical fume hood with appropriate PPE.
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Objective: To convert 4-Nitrophenyl isothiocyanate into a more stable thiourea derivative

before final disposal.

Materials:

4-Nitrophenyl isothiocyanate waste

A suitable amine (e.g., a slight excess of a primary or secondary amine like butylamine or

diethylamine)

A compatible solvent (e.g., isopropanol or ethanol)

Stirring apparatus

Appropriate reaction vessel

Procedure:

In a chemical fume hood, dissolve the 4-Nitrophenyl isothiocyanate waste in a minimal

amount of a compatible solvent.

In a separate container, dissolve a slight molar excess of the chosen amine in the same

solvent.

Slowly add the amine solution to the stirring 4-Nitrophenyl isothiocyanate solution. The

reaction may be exothermic, so slow addition and external cooling (e.g., an ice bath) may be

necessary.

Allow the mixture to stir at room temperature for at least one hour to ensure the reaction is

complete.

The resulting thiourea solution should be collected in a properly labeled hazardous waste

container for disposal through a licensed contractor.

Diagrams
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1. Preparation & Segregation

4-Nitrophenyl isothiocyanate Waste

Keep in Original Container Do Not Mix with Other Waste

Avoid Incompatible Materials
(Oxidizers, Acids, Bases, Amines, Alcohols)

Use Designated, Leak-Proof ContainerStore in Cool, Dry, Well-Ventilated Area

Label with Chemical Name & HazardsConsult Institutional EHS Office

Engage Licensed Hazardous Waste Contractor

Ensure Regulatory Compliance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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